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Compound of Interest

Compound Name: K 101-13C12

Cat. No.: B1346056 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) provided

by a supplier. Always refer to the supplier-provided SDS before handling this material.

Substance Identification and Properties
The designation "K 101-13C12" refers to the stable isotope-labeled form of the polychlorinated

biphenyl (PCB) congener 101. The "-13C12" indicates that all 12 carbon atoms in the biphenyl

structure are the carbon-13 isotope. This labeling does not alter the chemical and toxicological

properties of the molecule, which are determined by the base compound: 2,2',4,5,5'-

Pentachlorobiphenyl (PCB 101). Safety data is therefore based on the properties of the

unlabeled compound.

1.1 Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 2,2',4,5,5'-

Pentachlorobiphenyl.
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Property Value

Chemical Name 2,2',4,5,5'-Pentachlorobiphenyl

Synonyms PCB 101, CB 101

CAS Number 37680-73-2[1][2][3]

Molecular Formula C₁₂H₅Cl₅[2]

Molecular Weight 326.43 g/mol [2]

Appearance
Data not available (generally, PCBs range from

oily liquids to waxy solids)

Melting Point Data not available

Boiling Point Data not available

Water Solubility
Generally low for PCBs, decreasing with

increased chlorination[4]

Solubility
Soluble in nonpolar organic solvents and

biological lipids[4]

Chemical Stability
Thermally stable; resistant to acids and

alkalis[4]

Hazard Identification and Toxicological Summary
PCB 101 is classified as a hazardous substance with significant chronic health and

environmental risks. It is not classified for acute toxicity based on available data, but prolonged

or repeated exposure poses a substantial danger.

2.1 GHS Classification and Hazard Statements
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Hazard Class GHS Code Hazard Statement

Specific Target Organ Toxicity

(Repeated Exposure)
STOT RE 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[3]

Hazardous to the Aquatic

Environment (Chronic)
Aquatic Chronic 1

H410: Very toxic to aquatic life

with long lasting effects.[3]

Carcinogenicity -

Probable human carcinogen

(Group B2, EPA; IARC Group

1 for PCBs)[4]

2.2 Toxicological Profile

The toxicological effects of PCBs are well-documented. Exposure can lead to a range of

adverse health outcomes.
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Effect Type Description

Chronic Toxicity

The primary hazard of PCB 101 is damage to

organs from long-term exposure. The liver is a

principal target organ. Other effects include

impacts on the immune, nervous, and endocrine

systems.[4]

Carcinogenicity

The U.S. EPA classifies PCBs as probable

human carcinogens (Group B2).[4] The

International Agency for Research on Cancer

(IARC) classifies PCBs as carcinogenic to

humans (Group 1).[4] Animal studies show an

increase in liver tumors.[4]

Reproductive/Developmental

Epidemiological studies suggest a link between

dietary PCB exposure and adverse

developmental effects.[4] PCBs are known to be

potent inhibitors of reproductive function in

animal studies.[5]

Dermal Effects

A common health effect from significant PCB

exposure is chloracne, a serious and persistent

skin condition.[4]

Acute Toxicity (Oral, Dermal, Inhalation)

Specific quantitative data (e.g., LD50, LC50) for

PCB 101 is not readily available in public safety

documents.[1][3] Based on available

information, it does not meet the criteria for

classification as acutely toxic.[1]

Experimental Protocols
Specific experimental studies detailing the toxicological profile of PCB 101 are not available in

the public domain. However, the hazard classifications are derived from data generated using

internationally standardized testing methodologies, such as those developed by the

Organisation for Economic Co-operation and Development (OECD) and the U.S.

Environmental Protection Agency (EPA). These guidelines ensure that chemical safety testing

is conducted in a consistent, reliable, and reproducible manner.
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3.1 OECD Test Guidelines

The OECD Guidelines for the Testing of Chemicals are the global standard for regulatory safety

testing.[6] Key guidelines relevant to the hazards of PCB 101 would include:

Section 4: Health Effects:

TG 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents: This study is designed to

provide information on health hazards arising from repeated exposure to a substance over

an extended period.[6] It helps identify target organs and establish a no-observed-

adverse-effect level (NOAEL).

TG 422: Combined Repeated Dose Toxicity Study with the Reproduction/Developmental

Toxicity Screening Test: This test provides data on systemic toxicity from repeated doses,

as well as pre- and postnatal effects on offspring.[6]

TG 451: Carcinogenicity Studies: These long-term studies (typically 2 years) are used to

identify the carcinogenic potential of a chemical in animals.

3.2 U.S. EPA Test Guidelines

The EPA develops and uses its own set of harmonized test guidelines for assessing pesticides

and toxic substances under acts like FIFRA and TSCA.[7][8]

870 Series: Health Effects Test Guidelines: This series covers a range of toxicological

endpoints.[8]

870.1000: Acute Toxicity Testing: Provides background and methodologies for acute oral,

dermal, and inhalation toxicity tests.[9]

Subpart D: Chronic Toxicity and Carcinogenicity: Details the protocols for long-term

studies to assess chronic health effects and cancer risk.

The classification of PCB 101 as a specific target organ toxicant (STOT RE 2) and a probable

carcinogen is based on the collective results from studies following such rigorous, standardized

protocols on PCBs.
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Emergency Response and Safe Handling
Given the hazardous nature of PCB 101, strict adherence to safety protocols is mandatory. The

following diagrams illustrate the essential workflows for emergency response and routine

handling.

Exposure Event

Immediate Actions

Medical Attention

Inhalation

Move to fresh air

Skin Contact

Take off all contaminated clothing

Eye Contact

Rinse cautiously with water for several minutes

Ingestion

Rinse mouth

Get medical advice/attention

Rinse skin with water/shower Do NOT induce vomiting

Click to download full resolution via product page

Caption: Emergency First Aid Workflow for PCB 101 Exposure.
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Risk Assessment

Control Measures

Personal Protective Equipment (PPE)

Post-Handling Procedures

Assess Task & Potential for Exposure

Use in a well-ventilated area
(Fume Hood Recommended)

Minimize quantity used
Avoid generating dust/aerosols

Wear chemical-resistant gloves
(e.g., Nitrile)

Wear safety glasses with side-shields
or goggles Wear a protective lab coat Respiratory protection if dusts/

aerosols are generated

Decontaminate work area

Dispose of waste in accordance
with regulations

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe Handling and Personal Protective Equipment (PPE) Workflow.
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Summary
K 101-13C12 is an isotopically labeled form of 2,2',4,5,5'-Pentachlorobiphenyl (PCB 101), a

compound with significant health and environmental hazards. The primary risks are associated

with chronic exposure, which can lead to organ damage, and its classification as a probable

human carcinogen. While specific acute toxicity data is limited, the well-documented dangers of

the PCB class of compounds necessitate stringent safety measures. All handling must be

performed in a controlled environment by trained personnel using appropriate engineering

controls and personal protective equipment to minimize any risk of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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